Cas no 2732-96-9 (Benzeneacetic acid,3,5-bis(phenylmethoxy)-)

• Product Name: Benzeneacetic acid,3,5-bis(phenylmethoxy)-
• CAS No: 2732-96-9
• MF: C₂₂H₂₀O₄
• MW: 348.391806602478
• CID: 240117
• PubChem ID: 2733652
• Update Time: 2025-04-19

Benzeneacetic acid,3,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3,5-bis(phenylmethoxy)-
• 3,5-Dibenzyloxybenzoic acid Methyl ester
• (3,5-bis(trifluoromethyl)phenyl) hydrazine
• (3,5-bis(trifluoromethyl)phenyl)-hydrazine
• (3,5-Bis-benzyloxy-phenyl)-essigsaeure
• (3',5'-dibenzyloxy)phenylacetic acid
• 3,5-bis(trifluoromethyl)pheny
• 3,5-Bis(trifluoromethyl)phenylhydrazine
• 3,5-bistrifluoromethylphenylhydrazine
• 3,5-di(Trifluoromethyl)phenylhydrazine
• 3,5-dibenzyloxyphenylacetic acid
• PubChem1080
• PubChem3289
• SBB028449
• MFCD02728721
• 2732-96-9
• 3W-0014
• 3,5-Bis(benzyloxy)benzoic Acid Methyl Ester
• methyl 3,5-bis(phenylmethoxy)benzoate
• 58605-10-0
• SCHEMBL391547
• CS-W009818
• B2092
• Methyl 3,5-Dibenzyloxy Benzoate
• DTXSID20974153
• Benzoic acid,3,5-bis(phenylmethoxy)-,methyl ester
• FT-0640542
• Methyl 3,5-Dibenzyloxybenzoate
• methyl 3,5-bis(benzyloxy)benzoate
• AKOS005090843
• GBQCMRLPXFXVIN-UHFFFAOYSA-N
• methyl3,5-bis(benzyloxy)benzoate
• GBQCMRLPXFXVIN-UHFFFAOYSA-
• A831946
• InChI=1/C22H20O4/c1-24-22(23)19-12-20(25-15-17-8-4-2-5-9-17)14-21(13-19)26-16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
• 3,5-bis(phenylmethoxy)benzoic acid methyl ester

• Inchi： 1S/C22H20O4/c1-24-22(23)19-12-20(25-15-17-8-4-2-5-9-17)14-21(13-19)26-16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
• InChI Key： GBQCMRLPXFXVIN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.1362
• Monoisotopic Mass: 348.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.162
• Melting Point: 67-70 °C
• Boiling Point: 510.6 °C at 760 mmHg
• Flash Point: 222.3 °C
• PSA: 55.76

Benzeneacetic acid,3,5-bis(phenylmethoxy)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers